2-[7-(4-fluoroanilino)-3-oxo[1,2,4]triazolo[4,3-a]pyrimidin-2(3H)-yl]-N-(3-fluoro-4-methoxyphenyl)acetamide

• IUPAC Name: 2-[7-(4-fluoroanilino)-3-oxo-[1,2,4]triazolo[4,3-a]pyrimidin-2-yl]-N-(3-fluoro-4-methoxyphenyl)acetamide
• InChI: InChI=1S/C20H16F2N6O3/c1-31-16-7-6-14(10-15(16)22)24-18(29)11-28-20(30)27-9-8-17(25-19(27)26-28)23-13-4-2-12(21)3-5-13/h2-10H,11H2,1H3,(H,24,29)(H,23,25,26)
• InChI Key: PSXABOQVQXUTDZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CN2C(=O)N3C=CC(=NC3=N2)NC4=CC=C(C=C4)F)F
• Molecular Formula: C20H16F2N6O3
• Molecular Weight: 426.4 g/mol

Description

2-[7-(4-fluoroanilino)-3-oxo[1,2,4]triazolo[4,3-a]pyrimidin-2(3H)-yl]-N-(3-fluoro-4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C20H16F2N6O3 and its molecular weight is 426.384. The purity is usually 95%.
BenchChem offers high-quality 2-[7-(4-fluoroanilino)-3-oxo[1,2,4]triazolo[4,3-a]pyrimidin-2(3H)-yl]-N-(3-fluoro-4-methoxyphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[7-(4-fluoroanilino)-3-oxo[1,2,4]triazolo[4,3-a]pyrimidin-2(3H)-yl]-N-(3-fluoro-4-methoxyphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Anticancer Properties : Xiao-meng Wang et al. (2015) studied a compound structurally similar to the one , focusing on its anticancer effects. They found that replacing the acetamide group in the compound with an alkylurea moiety retained its antiproliferative activity against cancer cell lines, while significantly reducing its toxicity. This suggests its potential as an effective anticancer agent with low toxicity (Wang et al., 2015).

• Antimicrobial Activity : S. Sanad et al. (2021) synthesized new thieno[2,3-b]pyridine-fused [1,2,4]triazolo[4,3-a]pyrimidinones that exhibited promising antibacterial activity, particularly against Gram-positive bacteria. These compounds demonstrate potential as inhibitors of drug-resistant bacteria like MRSA and VRE (Sanad et al., 2021).

• Radiopharmaceutical Applications : F. Dollé et al. (2008) reported the synthesis of a compound from this family for use in positron emission tomography (PET) imaging. The study focused on developing a radioligand to image the translocator protein (18 kDa) in the brain, which has applications in neurological and psychiatric disorder research (Dollé et al., 2008).

• Potential Antiasthma Agents : J. Medwid et al. (1990) explored the synthesis of 5-aryl-2-amino[1,2,4]triazolo[1,5-c]pyrimidines as mediator release inhibitors, indicating their potential as antiasthma agents. The study provided insights into the structure-activity relationship of these compounds (Medwid et al., 1990).

• Antimycobacterial Agents : H. Abdel-Rahman et al. (2009) designed and synthesized fluorinated 1,2,4‐triazolo[1,5‐a]pyrimidine‐6‐carboxylic acid derivatives as fluoroquinolone analogues. They found one of these compounds to be a potent inhibitor of Mycobacterium tuberculosis, suggesting its use as an antimycobacterial agent (Abdel-Rahman et al., 2009).